Cas no 2987-49-7 (2-(Methylsulphonyl)aniline)

2-(Methylsulphonyl)aniline structure
2-(Methylsulphonyl)aniline structure
Product Name:2-(Methylsulphonyl)aniline
CAS No:2987-49-7
MF:C7H9NO2S
MW:171.216860532761
MDL:MFCD08444390
CID:264291
PubChem ID:244659
Update Time:2025-04-19

2-(Methylsulphonyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylsulphonyl)aniline
    • 2-(methylsulfonyl)aniline
    • 2-methylsulfonylaniline
    • Benzenamine,2-(methylsulfonyl)-
    • (2-mesylphenyl)amine
    • 2-(methylsulfonyl)benzenamine
    • 2-methanesulfonyl-aniline
    • 2-methanesulfonylphenylamine
    • 2-Methansulfonyl-anilin
    • 2-Methylsulfon-anilin
    • Methyl-(2-amino-phenyl)-sulfon
    • DTXSID90942788
    • 2-Aminophenyl methyl sulphone
    • SCHEMBL857162
    • NSC55747
    • 2-methanesulfonylaniline
    • MFCD08444390
    • J-017675
    • AKOS000206761
    • AC1456
    • AM806834
    • 2-Methyl-sulfonylanilin
    • PS-3911
    • 2-(Methanesulfonyl)anilinato
    • 2-(methylsulfonyl)phenylamine
    • FT-0691279
    • SY130679
    • NSC-55747
    • 2-methanesulfonyl-phenylamine
    • Benzenamine, 2-(methylsulfonyl)-
    • 2-Methanesulfonyl-phenylamine; hydrochloride
    • A900999
    • Z210801860
    • 2987-49-7
    • CS-0120048
    • AE-508/43280886
    • EN300-25505
    • aniline, 2-methylsulphonyl-
    • DB-098226
    • MDL: MFCD08444390
    • Inchi: 1S/C7H9NO2S/c1-11(9,10)7-5-3-2-4-6(7)8/h2-5H,8H2,1H3
    • InChI Key: AUSRSVRJOXYXMI-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=CC=1N)(=O)=O

Computed Properties

  • Exact Mass: 171.03500
  • Monoisotopic Mass: 171.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 68.5A^2

Experimental Properties

  • Density: 1.282
  • Boiling Point: 377.1℃at760mmHg
  • Flash Point: 181.9°C
  • PSA: 68.54000
  • LogP: 2.33430

2-(Methylsulphonyl)aniline Customs Data

  • HS CODE:2921420090
  • Customs Data:

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(Methylsulphonyl)aniline Pricemore >>

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